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Compound of Interest

Compound Name: 2-Fluoro-3-hydroxypyridine

Cat. No.: B122602

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and reactivity of 2-Fluoro-3-hydroxypyridine. The information is intended to
support research and development activities in medicinal chemistry, organic synthesis, and
materials science.

Core Chemical and Physical Properties

2-Fluoro-3-hydroxypyridine, also known as 2-Fluoro-3-pyridinol, is a substituted pyridine
derivative with significant applications as an intermediate in the synthesis of pharmaceuticals
and other fine chemicals.[1][2] Its physical and chemical characteristics are summarized below.
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Property Value Citations

Molecular Formula CsHaFNO [311415][6]

Molecular Weight 113.09 g/mol 311416171

CAS Number 174669-74-0 [31[41[6]1[8]
White to light yellow crystalline

Appearance , [21[5][6]1[°]
solid or powder.

Melting Point 131-133 °C 21151161171

Boiling Point 306.7 £ 22.0 °C (Predicted) [2][5][6]

N Soluble in DMSO and

Solubility [5][6]
Methanol.

pKa 4.92 + 0.10 (Predicted) [5][6]

Density 1.325 + 0.06 g/cm? (Predicted) [6]

Vapor Pressure

0.000418 mmHg at 25°C

[5]

Flash Point 139.3°C [5]
Refractive Index 1.526 [5]
LogP 0.9263 [3][5]
Topological Polar Surface Area

33.12 A2 [3]
(TPSA)
Hydrogen Bond Donors 1 [31[5]
Hydrogen Bond Acceptors 3 [5]

Synthesis and Experimental Protocols

Several synthetic routes to 2-Fluoro-3-hydroxypyridine have been reported. The following

sections detail two common experimental protocols.

Protocol 1: Synthesis from 2-Chloro-3-nitropyridine
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This multi-step synthesis is an economical and industrially viable method for producing 2-
Fluoro-3-hydroxypyridine.[1] It involves fluorination, reduction of the nitro group, and
subsequent diazotization followed by hydrolysis.

Step 1: Fluorination

2-Chloro-3-nitropyridine

Fluoride reagent (e.g., CsF)
Solvent (DMF or DMSO)
140-150°C

2-Fluoro-3-nitropyridine

Step 2: Reduction

2-Fluoro-3-nitropyridine

Fe powder, NH4Cl
Ethanaol/Water or Methanol/Water
Reflux

3-Amino-2-fluoropyridine

Step 3: Diazotization & Hydrolysis

3-Amino-2-fluoropyridine

1. NaNOz, H2S0a4 (aq), 0-5°C
2. Heat to 60°C

2-Fluoro-3-hydroxypyridine
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Caption: Synthesis workflow from 2-Chloro-3-nitropyridine.

Methodology:

e Fluorination: 2-Chloro-3-nitropyridine is dissolved in a solvent such as DMF or DMSO with a
fluoride reagent (e.g., Cesium Fluoride).[1] The molar ratio of the fluoride reagent to 2-chloro-
3-nitropyridine is typically between 1.5:1 and 2.5:1.[1] The mixture is heated to 140-150°C
under a nitrogen atmosphere until the starting material is consumed.[1] After cooling, water is
added, and the product, 2-Fluoro-3-nitropyridine, is extracted with ethyl acetate.[1]

e Reduction: The obtained 2-Fluoro-3-nitropyridine is reduced to 3-Amino-2-fluoropyridine. Iron
powder (4-5 molar equivalents) and ammonium chloride (1.5-2 molar equivalents) are
dissolved in an aqueous solution of ethanol or methanol and heated to reflux.[1] The 2-
Fluoro-3-nitropyridine is then added slowly. The reaction is refluxed until completion, filtered,
and the filtrate is concentrated to yield 3-Amino-2-fluoropyridine.[1]

» Diazotization and Hydrolysis: 3-Amino-2-fluoropyridine is added to a sulfuric acid solution
and cooled to 0-5°C.[1] A solution of sodium nitrite is added dropwise while maintaining the
temperature. The mixture is stirred at 0-5°C for 2 hours, then allowed to warm to room
temperature, and finally heated to 60°C to complete the hydrolysis.[1] After cooling, the
reaction is neutralized with sodium hydroxide solution to yield the final product, 2-Fluoro-3-
hydroxypyridine.[1]

Protocol 2: Synthesis from 2-Amino-3-hydroxypyridine

This method provides a more direct route to the target compound via a diazotization-
fluorination reaction.
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Caption: Synthesis workflow from 2-Amino-3-hydroxypyridine.

Methodology:

Reaction Setup: Pyridine hydrofluoride (Py-(HF)x, 70% HF) is cooled to 0°C in a suitable
reaction vessel.[2]

Addition of Reactants: 2-Amino-3-hydroxypyridine (1 equivalent) and sodium nitrite (NaNOz,
~1.3 equivalents) are added sequentially to the cold pyridine hydrofluoride with caution.[2]

Reaction: The mixture is stirred at 0°C for 1 hour.[2]

Work-up: The reaction is carefully made alkaline by the slow addition of 10 N aqueous NaOH
solution. The mixture is then transferred to a separatory funnel and extracted multiple times
with ethyl acetate (EtOAC).[2]

Purification: The combined organic layers are washed with water and brine, dried over
sodium sulfate (NazS0Oa4), and concentrated under reduced pressure. The resulting crude
product is purified by silica gel column chromatography (e.g., eluting with a 50/50 mixture of
heptane/EtOAC) to afford pure 2-Fluoro-3-hydroxypyridine.[2]
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Reactivity and Applications

2-Fluoro-3-hydroxypyridine serves as a key building block in organic synthesis, particularly in
the pharmaceutical industry.

Core Compound
Chemical Reactivity Primary Applications

-OH group Site for
derivatization Nucleophilic Substitution (at F) Imaging Agents for Nicotinic 432 Receptors
. Leadsto

2-Fluoro-3-hydroxypyridine -F group

Modulates Key Intermediate in Synthesis | Electrophilic Substitution (on ring)
_reactivity

Drug Development | Synthesis of Fluorine-containing Compounds

Pyridine Ring

O-alkylation / O-acylation Agrochemical Synthesis

Click to download full resolution via product page

Caption: Relationship between structure, reactivity, and applications.

e Pharmaceutical Intermediate: It is widely used in the preparation of more complex
molecules. A notable application is in the synthesis of imaging agents for the nicotinic a432
receptor, which is a target for various neurological disorders.[2][6]

e Fine Chemicals: Its structure is valuable for creating novel fluorine-containing organic
compounds, functional materials, and agrochemicals.[1][10]

o Reactivity: The hydroxyl group can undergo typical reactions such as O-alkylation and O-
acylation. The fluorine atom at the 2-position activates the pyridine ring for certain
nucleophilic substitutions and influences the overall electronic properties of the molecule.

Spectroscopic Data
Detailed spectroscopic analysis is crucial for structure confirmation.
+ 'H NMR (DMSO-ds, 298 K):

o 510.41 (s, 1H, -OH)

o &7.64 (td, J=1.7 and 4.7 Hz, 1H)
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o §7.42(dd, J=1.7, 1.7 and 10.8 Hz, 1H)

o &7.17 (ddd, J=1.3, 4.7 and 7.8 Hz, 1H)[2]

« 13C NMR (DMSO-ds, 298 K):

o

0 152.8 (d, J*F-C=233 Hz, C)

[¢]

& 140.2 (d, J2F-C=27 Hz, C)

[¢]

& 135.6 (d, J*F-C=13 Hz, CH)

[e]

5 126.2 (d, J*F-C=5 Hz, CH)
o &122.6 (CH)[2]

While specific IR and Mass Spectrometry data for the title compound were not found in the
provided search results, analytical services can provide this information for synthesized
batches.[3][11]

Safety and Handling
2-Fluoro-3-hydroxypyridine is classified as an irritant.[7][10]

o Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7]
[9] It may be harmful if swallowed.

o Precautions: Use in a well-ventilated area.[7] Wear suitable protective clothing, gloves, and
eye/face protection.[10] Avoid breathing dust.[7]

o Storage: Store at room temperature in an inert atmosphere.[6] Keep the container sealed
and in a dry, dark, and ventilated place.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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